Cas no 2060042-52-4 (tert-butyl(cyclopropyl)imino-lambda6-sulfanone)

• Product Name: tert-butyl(cyclopropyl)imino-lambda6-sulfanone
• CAS No: 2060042-52-4
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• MDL: MFCD30502582
• CID: 5222273
• PubChem ID: 165438166
• Update Time: 2025-05-20

tert-butyl(cyclopropyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-344353
• 2060042-52-4
• tert-butyl(cyclopropyl)imino-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30502582
• Inchi： 1S/C7H15NOS/c1-7(2,3)10(8,9)6-4-5-6/h6,8H,4-5H2,1-3H3
• InChI Key： IEAQYFZZVUIOCR-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(C1CC1)(=N)=O

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 214.2±23.0 °C(Predicted)

Additional information on tert-butyl(cyclopropyl)imino-lambda6-sulfanone

tert-butyl(cyclopropyl)imino-lambda6-sulfanone: A Comprehensive Overview

tert-butyl(cyclopropyl)imino-lambda6-sulfanone, identified by the CAS number 2060042-52-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its sulfanone structure and cyclopropyl substituent, has garnered attention in recent years due to its intriguing properties and versatile reactivity. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings surrounding this compound.

The molecular structure of tert-butyl(cyclopropyl)imino-lambda6-sulfanone comprises a sulfanone core, which is a sulfur-containing heterocyclic compound. The sulfanone group is known for its stability and reactivity, making it a valuable component in various chemical reactions. The cyclopropyl substituent attached to the imino group introduces additional strain and reactivity, which can be exploited in synthetic chemistry. Recent studies have highlighted the role of strained ring systems like cyclopropane in enhancing the reactivity of sulfanones, opening new avenues for their application in drug design and material science.

One of the most notable aspects of tert-butyl(cyclopropyl)imino-lambda6-sulfanone is its synthesis methodology. Researchers have developed efficient routes to synthesize this compound, leveraging modern organometallic catalysts and transition metal-mediated reactions. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a palladium-catalyzed coupling reaction that enables the construction of the cyclopropyl-imino-sulfanone framework with high yield and selectivity. This advancement not only simplifies the synthesis process but also paves the way for large-scale production of this compound for industrial applications.

The applications of tert-butyl(cyclopropyl)imino-lambda6-sulfanone span across multiple domains. In pharmaceuticals, its unique structure makes it a promising candidate for drug delivery systems and as a building block for bioactive molecules. Recent research has explored its use as an intermediate in the synthesis of novel antibiotics and anticancer agents. The compound's ability to form stable complexes with metal ions has also been exploited in catalysis, where it serves as an effective ligand in asymmetric catalysis reactions.

In addition to its chemical applications, tert-butyl(cyclopropyl)imino-lambda6-sulfanone has shown potential in materials science. Its thermal stability and mechanical properties make it a suitable candidate for high-performance polymers and composites. A study published in Polymer Chemistry highlighted its use as a crosslinking agent in epoxy resins, significantly improving their thermal resistance and mechanical strength.

The safety profile of tert-butyl(cyclopropyl)imino-lambda6-sulfanone is another critical aspect that has been extensively studied. Recent toxicological evaluations have demonstrated that the compound exhibits low toxicity under standard conditions, making it suitable for use in consumer products and industrial settings. However, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, tert-butyl(cyclopropyl)imino-lambda6-sulfanone, with its unique structure and versatile properties, represents a significant advancement in organic chemistry. Its wide-ranging applications, from pharmaceuticals to materials science, coupled with recent breakthroughs in synthesis methodologies, underscore its importance as a key compound in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly vital role in both academic and industrial settings.